![molecular formula C20H17ClF3NO B296575 6-chloro-4-(2-methoxyphenyl)-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline](/img/structure/B296575.png)
6-chloro-4-(2-methoxyphenyl)-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-4-(2-methoxyphenyl)-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a cyclopentaquinoline derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 6-chloro-4-(2-methoxyphenyl)-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is not fully understood. However, it has been proposed that the compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. The compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. The anti-inflammatory activity of the compound is thought to be mediated through the inhibition of the NF-κB pathway, which regulates the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. The compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in the metastasis of cancer. Additionally, the compound has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
The compound has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in good yields. The compound is also stable under various conditions, making it suitable for use in a range of experiments. However, the compound has some limitations for lab experiments. It is relatively insoluble in water, which can limit its use in certain experiments. Additionally, the compound has not been extensively studied in vivo, which limits its potential applications in animal studies.
Future Directions
There are several future directions for the study of 6-chloro-4-(2-methoxyphenyl)-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. One potential direction is the study of the compound's potential applications in the treatment of cancer and inflammatory diseases. Further studies are needed to elucidate the mechanism of action of the compound and to determine its efficacy in animal models. Another potential direction is the synthesis of analogs of the compound to improve its solubility and potency. Additionally, the compound could be used as a lead compound for the development of new drugs with improved pharmacological properties.
Synthesis Methods
The synthesis of 6-chloro-4-(2-methoxyphenyl)-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been achieved using different methods. One of the commonly used methods involves the reaction between 2-methoxyaniline and 4-chloro-1,1,2-trifluorobut-3-en-2-one in the presence of sodium ethoxide. The resulting product is then subjected to cyclization using sodium hydride in DMF to yield the desired compound.
Scientific Research Applications
The compound has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial properties. The compound has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. It has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has been shown to possess antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
Properties
Molecular Formula |
C20H17ClF3NO |
---|---|
Molecular Weight |
379.8 g/mol |
IUPAC Name |
6-chloro-4-(2-methoxyphenyl)-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline |
InChI |
InChI=1S/C20H17ClF3NO/c1-26-16-8-3-2-5-13(16)18-12-7-4-6-11(12)17-14(20(22,23)24)9-10-15(21)19(17)25-18/h2-6,8-12,18,25H,7H2,1H3 |
InChI Key |
WGENDORRYGHSIW-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1C2C3CC=CC3C4=C(C=CC(=C4N2)Cl)C(F)(F)F |
Canonical SMILES |
COC1=CC=CC=C1C2C3CC=CC3C4=C(C=CC(=C4N2)Cl)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.